Cas no 1600573-21-4 (Cyclopropanemethanol, α-ethenyl-2-methyl-)

• Product Name: Cyclopropanemethanol, α-ethenyl-2-methyl-
• CAS No: 1600573-21-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5253569
• PubChem ID: 115814798
• Update Time: 2025-06-08

Cyclopropanemethanol, α-ethenyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-ethenyl-2-methyl-
• 1-(2-methylcyclopropyl)prop-2-en-1-ol
• 1600573-21-4
• EN300-393423

• Inchi： 1S/C7H12O/c1-3-7(8)6-4-5(6)2/h3,5-8H,1,4H2,2H3
• InChI Key： SGTMDEQUXMZLER-UHFFFAOYSA-N
• SMILES： OC(C=C)C1CC1C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 168.0±8.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on Cyclopropanemethanol, α-ethenyl-2-methyl-

Comprehensive Analysis of Cyclopropanemethanol, α-ethenyl-2-methyl- (CAS No. 1600573-21-4)

Cyclopropanemethanol, α-ethenyl-2-methyl- (CAS No. 1600573-21-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclopropane ring and ethenyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a 2-methyl substitution, offers distinct reactivity patterns that are valuable for researchers exploring novel chemical pathways.

In recent years, the demand for cyclopropane derivatives has surged due to their applications in pharmaceuticals, agrochemicals, and advanced materials. The α-ethenyl-2-methyl- moiety in this compound enhances its utility in cross-coupling reactions and polymerization processes, making it a subject of interest for chemists aiming to develop innovative solutions. Users frequently search for terms like "cyclopropanemethanol synthesis", "α-ethenyl-2-methyl applications", and "CAS 1600573-21-4 properties", reflecting the growing curiosity about this compound's potential.

The cyclopropane ring is known for its high ring strain, which contributes to the compound's reactivity. This feature is particularly relevant in the context of green chemistry, where researchers seek to minimize energy consumption and waste generation. By leveraging the strained ring system of Cyclopropanemethanol, α-ethenyl-2-methyl-, scientists can achieve more efficient transformations, aligning with the global push for sustainable practices. Searches for "sustainable cyclopropane synthesis" and "eco-friendly chemical intermediates" highlight this trend.

Another area of interest is the compound's role in pharmaceutical research. The α-ethenyl group can serve as a handle for further functionalization, enabling the creation of bioactive molecules. This has led to increased inquiries about "pharmaceutical applications of cyclopropanemethanol" and "drug discovery with CAS 1600573-21-4". The compound's potential in designing small-molecule inhibitors and therapeutic agents underscores its importance in modern medicinal chemistry.

From a material science perspective, Cyclopropanemethanol, α-ethenyl-2-methyl- is explored for its ability to modify polymer properties. Its incorporation into polymer chains can enhance thermal stability and mechanical strength, addressing common challenges in high-performance materials. Queries such as "cyclopropane-based polymers" and "advanced material additives" reflect the industry's focus on leveraging this compound for next-generation applications.

In summary, Cyclopropanemethanol, α-ethenyl-2-methyl- (CAS No. 1600573-21-4) stands out as a multifaceted compound with broad applicability. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, pharmaceutical development, and material innovation. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.